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Compound of Interest

Compound Name: 3-hydroxypyridine-2-sulfonic Acid

Cat. No.: B1597546

An in-depth guide to 3-hydroxypyridine-2-sulfonic acid, this document provides essential
identification details, physicochemical properties, and relevant experimental protocols for
researchers and drug development professionals.

Core Identification

3-hydroxypyridine-2-sulfonic acid is a pyridine derivative characterized by the presence of a
hydroxyl group at the 3rd position and a sulfonic acid group at the 2nd position of the pyridine

ring.
Identifier Value Source
CAS Number 88511-41-5 [1]12]
Molecular Formula C5H5NO0O4S [2]
Molecular Weight 175.16 g/mol [2]
Synonyms 3-Hydroxy-2-pyridinesulfonic 2]

acid

Note: Specific experimental data such as melting point, boiling point, and pKa for 3-
hydroxypyridine-2-sulfonic acid (CAS 88511-41-5) are not readily available in the provided
search results. Data for related isomers and parent compounds are documented. For instance,
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the parent compound, 3-Hydroxypyridine (CAS 109-00-2), has a melting point of 125-128 °CJ[3]
[4].

Related Experimental Protocols

While a specific synthesis protocol for 3-hydroxypyridine-2-sulfonic acid was not found, the
following methodologies for structurally related compounds provide valuable insight into
potential synthetic routes.

Synthesis of 4-Hydroxypyridine-3-sulfonic Acid (Isomer)

A documented method for the synthesis of the related isomer, 4-hydroxypyridine-3-sulfonic
acid, involves the sulfonation of 4-hydroxypyridine.[5]

Materials:

4-hydroxypyridine

Fuming sulfuric acid (20% SO3)

Mercury sulfate

Industrial ethanol

Procedure:

To a three-necked round-bottom flask equipped with a reflux condenser and a thermometer,
add fuming sulfuric acid (120 mL) and mercury sulfate (1.90 g, 6.4 mmol).[5]

e Stir the mixture in an ice bath for 20 minutes.[5]

o Add 4-hydroxypyridine (38.04 g, 0.4 mol) portion-wise, ensuring the temperature remains
below 25°C.[5]

o Slowly heat the resulting mixture to 190°C and maintain stirring at this temperature for 10
hours.[5]
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 After cooling the mixture to room temperature, slowly pour it into industrial ethanol (360 mL).

[5]

« Stir the resulting slurry for 1 hour in an ice bath, then collect the precipitate by filtration to
yield 4-hydroxypyridine-3-sulfonic acid.[5]

Synthesis of 3-Hydroxypyridine from 3-Pyridinesulfonic
Acid

The parent compound, 3-hydroxypyridine, can be prepared by the hydrolysis of 3-
pyridinesulfonic acid. This process involves reacting the sulfonic acid in an aqueous solution

with alkali metal hydroxides under pressure.[6] The product, 3-hydroxypyridine, is then isolated
after neutralization and crystallization.[6]

Synthetic Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis of a hydroxypyridine
sulfonic acid, based on the protocol for the 4-hydroxy-3-sulfonic acid isomer.
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Synthesis of 4-Hydroxypyridine-3-sulfonic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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